Hydrodeoxygenation and hydrogenolysis of biomass-based materials using FeNi catalysts and magnetic induction†

Green Chemistry Pub Date: 2021-02-08 DOI: 10.1039/D0GC03495A

Abstract

Bimetallic FeNi3 nanoparticles (NPs) enriched with Ni (FeNi3@Ni) have been used to perform the hydrodeoxygenation reaction (HDO) and cleavage of lignocellulose-derived products in solution using magnetic induction. The application of a high frequency magnetic field induces high temperatures at the surface of the NPs that drive the catalytic reaction. The activation of the C–O bond of several functional groups was studied. FeNi3@Ni NPs, which act both as catalysts and magnetic heating agents, catalyzed the total conversion of furfural and 5-hydroxymethyl furfural into respectively 2-methylfuran and 2,5-dimethylfuran under mild conditions (12 mol% catalyst, 3 bar H2, 49 mT). The oligomerization of cyclopentanone, derived from furfural, was also achieved to yield C10 and C15 oligocyclopentyl products. Under the same conditions, diphenyl and benzyl phenyl ether, used as model molecules of polymeric lignin, were cleaved at 86% and 100% conversion respectively, to yield a mixture of hydrogenolysis and hydrogenated products. This is explained by the presence of Ni at the surface of the NP that favors the hydrogenation of the aromatic rings. The short reaction times and simplicity of the experimental set-up highlight the advantages of the application of magnetic heating for difficult transformations in solution, here the catalytic treatment of biomass-derived molecules.

Graphical abstract: Hydrodeoxygenation and hydrogenolysis of biomass-based materials using FeNi catalysts and magnetic induction
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Journal Name：Green Chemistry
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